N-cyclohexyl-2-((2-(3-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-[7-(3-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C22H24FN5O3S/c1-27-19-17(21(30)28(2)22(27)31)20(26-18(25-19)13-7-6-8-14(23)11-13)32-12-16(29)24-15-9-4-3-5-10-15/h6-8,11,15H,3-5,9-10,12H2,1-2H3,(H,24,29)
• InChI Key: OKMHXRICCUPZBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)F)SCC(=O)NC4CCCCC4)C(=O)N(C1=O)C
• Molecular Formula: C22H24FN5O3S
• Molecular Weight: 457.5 g/mol

Description

“N-cyclohexyl-2-((2-(3-fluorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide” is a complex organic compound. It belongs to the class of organic compounds known as phenylpyridines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyridine ring through a CC or CN bond. This compound has been identified as a potential inhibitor for CDK2, a target for cancer treatment.

Synthesis Analysis

The synthesis of this compound involves several steps. The reaction involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrazolo [3,4- d ]pyrimidine and pyrazolo [4,3- e ] [1,2,4]triazolo [1,5- c ]pyrimidine scaffolds. The structure also includes a cyclohexyl group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation, cyclization, elimination, methylation, and condensation. The structure–activity relationships of a library of thirty 7H -Pyrrolo [2,3- d ]pyrimidine derivatives provide insights into the contributions of different aromatic, aryl and alkyl substitution at the C-4 position of the 7-deazapurine ring.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored their effectiveness against various bacterial strains, making them promising candidates for combating infections.

Antifungal Potential

• . Investigating their impact on fungal pathogens could lead to novel antifungal agents.

Antiparasitic Properties

• . Understanding their impact on parasites could contribute to the development of new treatments.

Anti-Inflammatory Effects

• . These compounds may help modulate inflammatory responses and alleviate related conditions.

Antioxidant Activity

• Oxidative stress plays a role in various diseases. . They may counteract free radicals and protect cells from damage.

Neurotoxicity and Acetylcholinesterase Inhibition

• Our compound’s impact on acetylcholinesterase (AchE) activity in the nervous system is noteworthy. .
• Additionally, researchers have explored the compound’s effect on malondialdehyde (MDA) levels in the brain. .

Mechanism of Action

The compound has been identified as a potential inhibitor for CDK2, a target for cancer treatment. CDK2 inhibition is an appealing target for cancer treatment that targets tumor cells in a selective manner.

Future Directions

The compound has shown promise as a potential inhibitor for CDK2, a target for cancer treatment. Future research could focus on further investigating its potential as a cancer treatment, including conducting clinical trials and exploring its effects on different types of cancer cells.